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Compound of Interest

Compound Name: Acid Black 107

Cat. No.: B1175314

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Black 107, identified by the CAS Number 12218-96-1, is a significant member of the acid
dye category, specifically classified as a 1:2 metal complex dye.[1] It is widely utilized in the
textile and leather industries for dyeing protein fibers such as wool and silk, as well as
polyamides.[2][3][4] This technical guide provides a comprehensive overview of the chemical
properties of Acid Black 107, including its physicochemical characteristics, stability, and a
detailed synthesis protocol. The information is presented to support research and development
activities requiring a thorough understanding of this compound.

Physicochemical Properties

Acid Black 107 is a black powder that forms a blue-gray solution when dissolved in water.[1][3]
[5][6] While extensive quantitative data on some of its physical properties are not readily
available in public literature, the following table summarizes its key physicochemical
characteristics.
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Property Value Source(s)

CAS Number 12218-96-1 [2IBI6I7ISION 0] 1][12]

[C38H22N7012S.Cr.2Na];
Molecular Formula [516]1[71[10]
[C36H19N6011S.Cr.2Na]

Appearance Black powder [L13B15161 711 1]
Solubility 30 g/L in water at 90 °C [41151[6]

Melting Point Not available [7]

Boiling Point Not available [7]

Chemical Structure and Synthesis

Acid Black 107 is a complex monoazo dye, where the dye molecule is complexed with a metal
ion, typically chromium.[1] The synthesis of Acid Black 107 involves a multi-step process that
begins with the diazotization of aromatic amines, followed by coupling reactions and
subsequent metallization.

Experimental Protocol for Synthesis

The following is a representative experimental protocol for the synthesis of Acid Black 107,
derived from publicly available information.[5]

1. Diazotization:

A mixture of 10.2 g of 5-nitro-2-aminophenol and 5.5 g of 4-nitro-2-aminophenol is prepared.

12 mL of a 40% sodium hydroxide solution is added to the amine mixture, and it is stirred for
2 hours.

The mixture is then cooled to 10-15 °C.

22 mL of a 30% sodium nitrite solution is added dropwise over 30 minutes.

Stirring is continued until the diazotization is complete to obtain the diazo liquid.
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2. Coupling Reaction:

e In a separate reaction vessel, 12 mL of water and a 40% sodium hydroxide solution are
mixed and stirred.

e The solution is warmed to 30-40 °C.
e 5.4 g of 2-naphthol and 14.0 g of 1-acetylamino-7-naphthol are added and stirred.
e The mixture is cooled to 10-15 °C.

e The previously prepared diazo solution is added dropwise to this mixture over approximately
1 hour.

 Stirring is continued for 1-2 hours until the coupling reaction is complete, yielding the azo
compound.

3. Complexation and Product Isolation:

e In a complexation reaction vessel, a sodium chromium salicylate solution and an acidic
medium are added, stirred, and heated to reflux for about 3 hours.

e The solution is then cooled to 60 °C.

e The azo compound from the previous step is added.

e The pH of the mixture is adjusted to 8-8.5 with a sodium hydroxide solution.

e The mixture is heated to reflux for 4 hours.

 After cooling to 60 °C, the pH is adjusted to 7.5 with hydrochloric acid.

e The product is salted out, filtered, and the filter cake is washed with water until neutral.
o The final product is obtained after drying.

The following diagram illustrates the workflow of the synthesis process:
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Caption: Synthesis workflow for Acid Black 107.

Stability and Reactivity

Acid Black 107 is stable under normal temperatures and pressures.[8] However, it is advisable
to avoid contact with incompatible materials, excess heat, and strong oxidants.[8]

Incompatible Materials: Strong oxidizing and reducing agents.[8] Hazardous Decomposition
Products: Under fire conditions, it may produce irritating and toxic fumes and gases.[8]
Hazardous Polymerization: Hazardous polymerization will not occur.[8]

Fastness Properties

The performance of a dye is often evaluated by its fastness to various environmental factors.
The following table summarizes the fastness properties of Acid Black 107.
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Fastness Test Fading Staining Source(s)
Light Fastness 7-8 - [41[7]
Soaping 5 4-5 [4][7]
Perspiration 5 4-5 [4][7]
Oxygen Bleaching 4-5 3-4 [41[7]
Seawater 5 5 [7]

Note: Fastness is typically rated on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher
numbers indicating better fastness.

Conclusion

Acid Black 107 is a commercially important metal complex acid dye with well-documented
applications in the dyeing industry. While some of its fundamental physicochemical properties
are not extensively reported, its synthesis, stability, and performance characteristics are
established. This technical guide provides a consolidated resource for professionals requiring
detailed chemical information on Acid Black 107 for research, development, and quality
control purposes. Further investigation into its spectral properties and other physical constants
would be beneficial for a more complete characterization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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